6-methylindolizine-2-carboxylic acid
Description
6-Methylindolizine-2-carboxylic acid is an organic compound with the molecular formula C10H9NO2 . It belongs to the category of carboxylic acids .
Molecular Structure Analysis
The molecular structure of this compound consists of a ten-membered ring with a nitrogen atom and a carboxylic acid group . The molecular weight is 175.19 .Chemical Reactions Analysis
Indolizines, including this compound, can participate in a variety of chemical reactions. Recent research has highlighted new pathways for their synthesis, including transition metal-catalyzed reactions and approaches based on oxidative coupling .Future Directions
The future directions for the study of 6-methylindolizine-2-carboxylic acid and related compounds are likely to involve further exploration of their synthesis methods, chemical properties, and biological activities . The development of new synthetic pathways and the discovery of novel biological activities suggest that these compounds have significant potential for future research.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-methylindolizine-2-carboxylic acid involves the reaction of 2-methylpyridine with ethyl acetoacetate to form 2-methyl-3-oxobutanoic acid ethyl ester. This intermediate is then reacted with hydrazine hydrate to form 2-methyl-3-hydrazinobutanoic acid ethyl ester. The final step involves the cyclization of the hydrazide intermediate to form 6-methylindolizine-2-carboxylic acid.", "Starting Materials": [ "2-methylpyridine", "ethyl acetoacetate", "hydrazine hydrate" ], "Reaction": [ "Step 1: 2-methylpyridine is reacted with ethyl acetoacetate in the presence of a base catalyst to form 2-methyl-3-oxobutanoic acid ethyl ester.", "Step 2: 2-methyl-3-oxobutanoic acid ethyl ester is then reacted with hydrazine hydrate to form 2-methyl-3-hydrazinobutanoic acid ethyl ester.", "Step 3: The hydrazide intermediate is cyclized by heating in the presence of a dehydrating agent to form 6-methylindolizine-2-carboxylic acid." ] } | |
CAS RN |
103264-06-8 |
Molecular Formula |
C10H9NO2 |
Molecular Weight |
175.2 |
Purity |
95 |
Origin of Product |
United States |
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